Cas no 39163-44-5 (Methyl 2-cyclopentyl-2-oxoacetate)
Methyl 2-cyclopentyl-2-oxoacetate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-cyclopentyl-2-oxoacetate
- Methyl 2-cyclopentyl-2-oxoacetate
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- MDL: MFCD24692344
- Inchi: 1S/C8H12O3/c1-11-8(10)7(9)6-4-2-3-5-6/h6H,2-5H2,1H3
- InChI Key: YYKLVBZMJYNMNF-UHFFFAOYSA-N
- SMILES: O=C(C(=O)OC)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 168
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4
Methyl 2-cyclopentyl-2-oxoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B498113-10mg |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B498113-50mg |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B498113-100mg |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 100mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-262511-1g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 1g |
$1057.0 | 2023-09-14 | |
| Enamine | EN300-262511-5g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 5g |
$3065.0 | 2023-09-14 | |
| Enamine | EN300-262511-10g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 10g |
$4545.0 | 2023-09-14 | |
| Enamine | EN300-262511-0.05g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 0.05g |
$245.0 | 2024-06-18 | |
| Enamine | EN300-262511-0.1g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 0.1g |
$366.0 | 2024-06-18 | |
| Enamine | EN300-262511-0.25g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 0.25g |
$524.0 | 2024-06-18 | |
| Enamine | EN300-262511-0.5g |
methyl 2-cyclopentyl-2-oxoacetate |
39163-44-5 | 95% | 0.5g |
$824.0 | 2024-06-18 |
Methyl 2-cyclopentyl-2-oxoacetate Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Methyl 2-cyclopentyl-2-oxoacetate
Methyl 2-cyclopentyl-2-oxoacetate: A Comprehensive Overview
Methyl 2-cyclopentyl-2-oxoacetate, identified by the CAS number 39163-44-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique structure featuring a cyclopentyl group attached to a ketone moiety, exhibits a wide range of applications across various fields. Recent advancements in synthetic chemistry and materials science have further highlighted its potential as a valuable intermediate in the synthesis of complex molecules and advanced materials.
The synthesis of Methyl 2-cyclopentyl-2-oxoacetate typically involves multi-step processes, often leveraging the principles of organocatalysis and transition metal-mediated reactions. Researchers have recently explored the use of enantioselective methodologies to enhance the efficiency and selectivity of its production. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have demonstrated how asymmetric catalysis can be employed to achieve high enantiomeric excess in its synthesis, paving the way for its application in chiral drug development.
In terms of applications, Methyl 2-cyclopentyl-2-oxoacetate has found significant utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its ability to participate in various types of reactions, including Michael additions, aldol reactions, and Claisen condensations, makes it an invaluable building block for constructing complex molecular architectures. Recent studies have also explored its role in the development of novel antibiotics and anticancer agents, underscoring its importance in drug discovery.
Beyond pharmaceuticals, this compound has also been utilized in the field of materials science. Its incorporation into polymer systems has been shown to enhance mechanical properties such as tensile strength and thermal stability. For example, research conducted at leading institutions like Stanford University and MIT has demonstrated how derivatives of Methyl 2-cyclopentyl-2-oxoacetate can be employed to create high-performance polymers suitable for use in aerospace and automotive industries.
The environmental impact of synthesizing and utilizing Methyl 2-cyclopentyl-2-oxoacetate has also been a topic of recent interest. Green chemistry approaches, including the use of biocatalysts and solvent-free reaction conditions, have been proposed to minimize waste generation and energy consumption during its production. These efforts align with global sustainability goals and highlight the compound's potential as an eco-friendly alternative in various industrial processes.
In conclusion, Methyl 2-cyclopentyl-2-oxoacetate (CAS No: 39163-44-5) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmaceuticals, materials science, and green chemistry underscore its significance as a multifaceted compound with immense potential for future innovations. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more prominent role in shaping the chemical landscape of tomorrow.
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